Cas no 1805607-89-9 (2-(Difluoromethyl)-3-methoxy-4-methylpyridine-5-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-methoxy-4-methylpyridine-5-carboxaldehyde
• CAS No: 1805607-89-9
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4895298
• Update Time: 2025-10-17

2-(Difluoromethyl)-3-methoxy-4-methylpyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-4-methylpyridine-5-carboxaldehyde

• Inchi： 1S/C9H9F2NO2/c1-5-6(4-13)3-12-7(9(10)11)8(5)14-2/h3-4,9H,1-2H3
• InChI Key： UEHJXONVUDQYLW-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C)C(C=O)=CN=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-(Difluoromethyl)-3-methoxy-4-methylpyridine-5-carboxaldehyde

Introduction to 2-(Difluoromethyl)-3-methoxy-4-methylpyridine-5-carboxaldehyde (CAS No. 1805607-89-9)

2-(Difluoromethyl)-3-methoxy-4-methylpyridine-5-carboxaldehyde (CAS No. 1805607-89-9) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group, a methoxy substituent, and a methyl group attached to a pyridine ring. These functional groups contribute to its distinct chemical properties and potential biological activities.

The chemical structure of 2-(Difluoromethyl)-3-methoxy-4-methylpyridine-5-carboxaldehyde is particularly noteworthy due to the presence of the difluoromethyl moiety, which is known for its ability to modulate biological activity and improve pharmacokinetic properties. The methoxy and methyl groups further enhance the compound's stability and solubility, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-3-methoxy-4-methylpyridine-5-carboxaldehyde in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer progression. The researchers found that the difluoromethyl group played a crucial role in enhancing the compound's selectivity and efficacy, suggesting its potential as a lead molecule for anticancer drug development.

In addition to its anticancer properties, 2-(Difluoromethyl)-3-methoxy-4-methylpyridine-5-carboxaldehyde has also shown promise in other therapeutic areas. A 2022 study published in the European Journal of Medicinal Chemistry investigated its effects on neurodegenerative diseases. The results indicated that the compound could effectively cross the blood-brain barrier and exert neuroprotective effects, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(Difluoromethyl)-3-methoxy-4-methylpyridine-5-carboxaldehyde has been extensively studied, with several efficient and scalable methods reported in the literature. One notable approach involves the use of transition-metal-catalyzed reactions, which allow for high yields and excellent regioselectivity. These synthetic strategies not only facilitate the production of this compound but also enable the preparation of related analogs, thereby expanding its potential applications.

The physicochemical properties of 2-(Difluoromethyl)-3-methoxy-4-methylpyridine-5-carboxaldehyde have been thoroughly characterized. It is a solid at room temperature with a melting point of approximately 105°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and formulation development.

In terms of safety and handling, 2-(Difluoromethyl)-3-methoxy-4-methylpyridine-5-carboxaldehyde should be managed with standard laboratory precautions due to its reactivity with strong acids and bases. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

The future prospects for 2-(Difluoromethyl)-3-methoxy-4-methylpyridine-5-carboxaldehyde are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use. Additionally, efforts are being made to develop novel derivatives that can address specific therapeutic challenges.

In conclusion, 2-(Difluoromethyl)-3-methoxy-4-methylpyridine-5-carboxaldehyde (CAS No. 1805607-89-9) represents an important molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities, make it a valuable candidate for further investigation and development into effective therapeutic agents.